Cas no 184003-55-2 (Benzene, 1-(1,1-dimethylethyl)-4-(2-isothiocyanatoethyl)-)

• Product Name: Benzene, 1-(1,1-dimethylethyl)-4-(2-isothiocyanatoethyl)-
• CAS No: 184003-55-2
• MF: C₁₃H₁₇NS
• MW: 219.34578204155
• CID: 2783977
• PubChem ID: 10704117
• Update Time: 2025-04-21

Benzene, 1-(1,1-dimethylethyl)-4-(2-isothiocyanatoethyl)- Chemical and Physical Properties

Names and Identifiers

• 184003-55-2
• Benzene, 1-(1,1-dimethylethyl)-4-(2-isothiocyanatoethyl)-
• DTXSID20443753

• Inchi： 1S/C13H17NS/c1-13(2,3)12-6-4-11(5-7-12)8-9-14-10-15/h4-7H,8-9H2,1-3H3
• InChI Key： QVVICWSFQKFSEG-UHFFFAOYSA-N
• SMILES： S=C=NCCC1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 219.10817072Da
• Monoisotopic Mass: 219.10817072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 44.5Ų